![molecular formula C17H21N7O2S2 B2815273 3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)propanamide CAS No. 1170901-22-0](/img/structure/B2815273.png)
3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)propanamide
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Description
3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C17H21N7O2S2 and its molecular weight is 419.52. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anticancer Potential
Compounds incorporating pyrimidine rings, such as the one , have been evaluated for their antimicrobial properties. A study by Farag, Kheder, and Mabkhot (2009) reported the synthesis of new derivatives including pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole pendants to a pyrimidine ring, demonstrating moderate antimicrobial activity. This research highlights the potential of such compounds in developing new antimicrobial agents (Farag, Kheder, & Mabkhot, 2009).
Insecticidal and Antibacterial Applications
The synthesis and evaluation of pyrimidine-linked pyrazole heterocyclics for their insecticidal and antibacterial potential were explored by Deohate and Palaspagar (2020). Their findings indicate that certain synthesized compounds exhibit significant activity against Pseudococcidae insects and selected microorganisms, suggesting their utility in pest control and antibacterial applications (Deohate & Palaspagar, 2020).
Herbicidal Activity
Research on compounds containing pyrimidine and 1,3,4-thiadiazole rings has shown promising selective herbicidal activity. Liu and Shi (2014) synthesized a series of compounds displaying moderate to good herbicidal effectiveness against Brassica campestris L., indicating potential agricultural applications in weed management (Liu & Shi, 2014).
Structural and Biological Studies
The structural elucidation and biological evaluation of compounds with similar structures have been undertaken to understand their potential as anticancer agents. Gomha et al. (2017) synthesized novel thiadiazoles and pyrazolines with anti-breast cancer activity, highlighting the therapeutic potential of such compounds in oncology (Gomha et al., 2017).
properties
IUPAC Name |
3-[3,5-dimethyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-4-yl]-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N7O2S2/c1-5-27-17-22-21-16(28-17)20-13(25)7-6-12-10(3)23-24(11(12)4)15-18-9(2)8-14(26)19-15/h8H,5-7H2,1-4H3,(H,18,19,26)(H,20,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOYMJNCLRNKJSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(S1)NC(=O)CCC2=C(N(N=C2C)C3=NC(=CC(=O)N3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N7O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)propanamide |
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